Cas no 1072945-84-6 (4-(Carboxymethoxy)phenylboronic Acid)

• Product Name: 4-(Carboxymethoxy)phenylboronic Acid
• CAS No: 1072945-84-6
• MF: C₈H₉BO₅
• MW: 195.965062856674
• MDL: MFCD03425920
• CID: 829033
• PubChem ID: 46738929
• Update Time: 2025-11-02

4-(Carboxymethoxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Boronophenoxy)acetic acid
• 4-(Carboxymethoxy)phenylboronic acid
• AKOS006279764
• MFCD03425920
• DTXSID50674573
• EN300-1628154
• 2-(4-Boronophenoxy)acetic acid, (4-Boronophenoxy)acetic acid,
• XSB94584
• F87690
• (4-Boronophenoxy)acetic acid
• BS-25540
• 4-(DIHYDROXYBORANYL)PHENOXYACETIC ACID
• 2-(4-Boronophenoxy)aceticacid
• CS-0178590
• 2-[4-(dihydroxyboranyl)phenoxy]acetic acid
• 1072945-84-6
• 4-(Carboxymethoxy)phenylboronic Acid

• MDL： MFCD03425920
• Inchi： 1S/C8H9BO5/c10-8(11)5-14-7-3-1-6(2-4-7)9(12)13/h1-4,12-13H,5H2,(H,10,11)
• InChI Key： RJTGNLGIQQFSEI-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 196.05400
• Monoisotopic Mass: 196.0543035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (18 g/l) (25 º C),
• PSA: 86.99000
• LogP: -1.17020

Additional information on 4-(Carboxymethoxy)phenylboronic Acid

4-(Carboxymethoxy)phenylboronic Acid (CAS 1072945-84-6): A Versatile Boronic Acid Derivative for Modern Chemistry

4-(Carboxymethoxy)phenylboronic Acid (CAS 1072945-84-6) is an organoboron compound that has gained significant attention in pharmaceutical research, material science, and organic synthesis. As a derivative of phenylboronic acid, this compound features a unique carboxymethoxy functional group that enhances its reactivity and application potential. Researchers and industry professionals frequently search for boronic acid derivatives due to their importance in Suzuki-Miyaura cross-coupling reactions, a topic that remains highly relevant in 2024.

The molecular structure of 4-(Carboxymethoxy)phenylboronic Acid makes it particularly valuable in drug discovery. Many recent studies focus on its role as a building block for bioconjugation and proteolysis-targeting chimeras (PROTACs), which are currently trending in medicinal chemistry. The compound's ability to form stable boronate esters with diols also makes it useful for developing glucose-sensitive materials, addressing growing interest in continuous glucose monitoring systems.

From a synthetic chemistry perspective, this boronic acid compound offers several advantages. Its carboxylic acid moiety provides an additional handle for further functionalization, making it a versatile intermediate. Recent publications (2023-2024) highlight its application in creating self-assembled monolayers for biosensors, responding to the increasing demand for point-of-care diagnostic tools. The compound's stability under physiological conditions has also prompted investigations into its potential for targeted drug delivery systems.

The market for 4-(Carboxymethoxy)phenylboronic Acid has shown steady growth, particularly in North America and Asia-Pacific regions. This aligns with the expansion of the pharmaceutical intermediates sector and increased R&D spending on bioconjugate therapeutics. Current pricing trends reflect its specialized nature, with purity levels (>95% to >98%) significantly affecting cost. Manufacturers have responded to user concerns about batch-to-batch consistency by implementing improved quality control measures.

Handling and storage recommendations for CAS 1072945-84-6 follow standard protocols for boronic acid compounds. The material should be kept in a cool, dry environment, protected from moisture. While not classified as hazardous under normal conditions, proper laboratory practices should always be observed. These considerations address common queries from first-time users about material stability and shelf life.

Analytical characterization of 4-(Carboxymethoxy)phenylboronic Acid typically involves NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC for purity assessment. Recent advancements in analytical techniques, particularly high-resolution mass spectrometry, have improved the detection and quantification of this compound in complex matrices. This responds to the growing need for precise analytical methods in quality control laboratories.

Looking forward, research directions for this compound include exploring its potential in bioorthogonal chemistry and smart materials. The compound's dual functionality (boronic acid and carboxylic acid groups) positions it well for these emerging applications. Sustainability-conscious users will appreciate that several manufacturers now offer green chemistry synthesis routes for this intermediate, reducing environmental impact while maintaining high yields.

For researchers considering 4-(Carboxymethoxy)phenylboronic Acid for their projects, numerous commercial suppliers provide the compound in various quantities. Technical data sheets typically include solubility information (soluble in most polar organic solvents) and compatibility with common reaction conditions. The compound's growing importance is reflected in its increasing appearance in patent applications, particularly those related to biomedical applications and advanced materials.

In conclusion, 4-(Carboxymethoxy)phenylboronic Acid (CAS 1072945-84-6) represents a valuable tool for modern chemical research. Its unique structural features and versatile reactivity profile continue to inspire innovative applications across multiple scientific disciplines. As interest in functionalized boronic acids grows, this compound is well-positioned to remain relevant in both academic and industrial settings throughout 2024 and beyond.